Cas no 34629-25-9 (Yttrium(III) trifluoromethanesulfonate hydrate)

Yttrium(III) trifluoromethanesulfonate hydrate is a versatile lanthanide triflate salt widely used as a Lewis acid catalyst in organic synthesis. Its high thermal and hydrolytic stability, combined with strong electrophilicity, makes it effective for Friedel-Crafts alkylations, acylations, and other carbon-carbon bond-forming reactions. The hydrate form ensures ease of handling while retaining catalytic activity. Yttrium(III) triflate is particularly advantageous in reactions requiring mild conditions, as it minimizes side reactions and offers excellent selectivity. Its compatibility with water and air further enhances practicality in industrial and laboratory settings. This compound is also valued for its reusability, reducing waste in catalytic processes.

Yttrium(III) trifluoromethanesulfonate hydrate structure

34629-25-9 structure

Product Name:Yttrium(III) trifluoromethanesulfonate hydrate

CAS No:34629-25-9

MF:C₃H₂F₉O₁₀S₃Y

MW:554.12846326828

MDL:MFCD09953652

CID:89090

PubChem ID:57349102

Update Time:2025-06-10

Yttrium(III) trifluoromethanesulfonate hydrate Chemical and Physical Properties

Names and Identifiers

- Yttrium(III) trifluoromethanesulfonate hydrate
- trifluoromethanesulfonate,yttrium(3+),hydrate
- ACMC-20aj8x
- AG-F-18655
- CTK4H2732
- Methanesulfonic acid,1,1,1-trifluoro-, yttrium(3+) salt, hydrate (3:1:?)
- Methanesulfonicacid, trifluoro-, yttrium(3+) salt, hydrate (9CI)
- 34629-25-9
- trifluoromethanesulfonate;yttrium(3+);hydrate
- DTXSID20721801
- Yttrium trifluoromethanesulfonate--water (1/3/1)
- Yttrium(III)trifluoromethanesulfonatehydrate
- MFCD09953652
- DTXCID20672546
- MDL： MFCD09953652
- Inchi： 1S/3CHF3O3S.H2O.Y/c3*2-1(3,4)8(5,6)7;;/h3*(H,5,6,7);1H2;/q;;;;+3/p-3
- InChI Key： OYPZNLILUFMJEI-UHFFFAOYSA-K
- SMILES： [Y+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].O

Computed Properties

Exact Mass: 553.77200
Monoisotopic Mass: 553.772476g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 145
Covalently-Bonded Unit Count: 5
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 198Å²

Experimental Properties

Color/Form: Whitish powder
Boiling Point: 162°Cat760mmHg
Flash Point: °C
PSA: 205.97000
LogP: 3.33230
Solubility: Not determined

Yttrium(III) trifluoromethanesulfonate hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB209161-2 g	Yttrium(III) trifluoromethanesulfonate hydrate; .	34629-25-9		2g	€61.30	2023-05-06
abcr	AB209161-10 g	Yttrium(III) trifluoromethanesulfonate hydrate; .	34629-25-9		10g	€131.00	2023-05-06
eNovation Chemicals LLC	D765023-10g	Yttrium(III) trifluoromethanesulfonate hydrate	34629-25-9	95%	10g	$305	2023-09-01
SHENG KE LU SI SHENG WU JI SHU	sc-272769-2 g	Yttrium(III) trifluoromethanesulfonate hydrate,	34629-25-9		2g	￥301.00	2023-07-11
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	40315-2g	Yttrium(III) trifluoromethanesulfonate hydrate	34629-25-9		2g	￥544.00	2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	40315-10g	Yttrium(III) trifluoromethanesulfonate hydrate	34629-25-9		10g	￥1886.00	2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	40315-50g	Yttrium(III) trifluoromethanesulfonate hydrate	34629-25-9		50g	￥9458.00	2023-02-25
SHENG KE LU SI SHENG WU JI SHU	sc-272769-2g	Yttrium(III) trifluoromethanesulfonate hydrate,	34629-25-9		2g	￥301.00	2023-09-05
abcr	AB209161-2g	Yttrium(III) trifluoromethanesulfonate hydrate; .	34629-25-9		2g	€63.50	2025-02-21
abcr	AB209161-10g	Yttrium(III) trifluoromethanesulfonate hydrate; .	34629-25-9		10g	€137.40	2025-02-21